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Compound of Interest

Compound Name: DBCO-PEG6-NHS ester

Cat. No.: B12377814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for DBCO-
PEG6-NHS ester, a bifunctional linker widely utilized in bioconjugation, drug delivery systems,

and various research applications. While some suppliers classify this compound as non-

hazardous, the presence of reactive functional groups—a dibenzocyclooctyne (DBCO) and an

N-hydroxysuccinimide (NHS) ester—necessitates careful handling to ensure laboratory safety.

This document outlines the potential hazards, recommended personal protective equipment

(PPE), and procedures for storage, use, and disposal.

I. Chemical and Physical Properties
DBCO-PEG6-NHS ester is a molecule designed for copper-free click chemistry and amine

modification. The DBCO group readily reacts with azide-containing molecules, while the NHS

ester efficiently forms covalent bonds with primary amines. The hexaethylene glycol (PEG6)

spacer enhances solubility in aqueous media and provides flexibility to the linker.

Property Value Source

Molecular Formula C38H47N3O12 [1][2]

Molecular Weight 737.79 g/mol [1]

Solubility Soluble in DMSO, DCM, DMF [2]
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II. Safety and Hazard Information
According to at least one Safety Data Sheet (SDS), DBCO-PEG6-NHS ester is not classified

as a hazardous substance or mixture.[1] However, it is crucial to note that a similar compound

lacking the PEG linker, DBCO-NHS ester, is classified as hazardous, with warnings for oral

toxicity, skin irritation, serious eye irritation, and respiratory tract irritation. Given the reactive

nature of the NHS ester and DBCO moieties, a cautious approach to handling is prudent.

Potential Hazards:

Eye Contact: May cause irritation.

Skin Contact: May cause irritation upon prolonged or repeated exposure.

Inhalation: Avoid inhaling dust or aerosols, as it may cause respiratory irritation.

Ingestion: The toxicological properties have not been thoroughly investigated.

Incompatible Materials:

Strong acids and alkalis

Strong oxidizing and reducing agents

Under fire conditions, DBCO-PEG6-NHS ester may decompose and emit toxic fumes.

III. Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, the following PPE and engineering controls should be utilized when

handling DBCO-PEG6-NHS ester:

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.
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Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Respiratory Protection: If working with the solid form where dust may be generated, a

respirator may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of DBCO-PEG6-NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377814#dbco-peg6-nhs-ester-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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